molecular formula C8H8N2O B7644925 (1H-Pyrrolo[2,3-c]pyridin-3-yl)methanol

(1H-Pyrrolo[2,3-c]pyridin-3-yl)methanol

Cat. No. B7644925
M. Wt: 148.16 g/mol
InChI Key: RRPXPYOYQMGQMU-UHFFFAOYSA-N
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Description

(1H-Pyrrolo[2,3-c]pyridin-3-yl)methanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is known for its unique structure and properties, which make it a promising candidate for drug development. In

Scientific Research Applications

  • Synthesis and Characterization of Derivatives :

    • Kobayashi et al. (2011) described the synthesis of 2,3-diaryl-3H-pyrrolo[2,3-c]pyridin-3-ols and their acetates, highlighting the utility of these compounds in organic synthesis and the study of unstable alcohols (Kobayashi et al., 2011).
    • Lam et al. (1997) synthesized a triple-strand helical supramolecular complex involving a pyrrolo[2,3-c]pyridine derivative, demonstrating the potential of these compounds in forming complex molecular architectures (Lam et al., 1997).
  • Molecular Structure and Interactions :

    • Seshadri et al. (2004) explored the molecular structure of a pyrrolo[2,3-c]pyridine derivative, focusing on its conformation and intermolecular hydrogen bonds, which is valuable for understanding molecular interactions (Seshadri et al., 2004).
  • Chemical Reactivity and Synthesis Methods :

    • Nedolya et al. (2015) described the synthesis of pyrrolylpyridines from alkynes and isothiocyanates, contributing to the field of heterocyclic chemistry and the development of new synthetic methods (Nedolya et al., 2015).
    • Voskresenskii et al. (2006) investigated transformations of 2-trifluoroacetyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridines, contributing to synthetic organic chemistry (Voskresenskii et al., 2006).
  • Pharmacological and Physiological Potential :

    • Bashmakova et al. (2021) studied the linear spectral properties and electronic relaxations in a green fluorescent pyrrolo[3,4-c]pyridine derivative, revealing its potential for physiological applications due to its fluorescent properties (Bashmakova et al., 2021).

properties

IUPAC Name

1H-pyrrolo[2,3-c]pyridin-3-ylmethanol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H8N2O/c11-5-6-3-10-8-4-9-2-1-7(6)8/h1-4,10-11H,5H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RRPXPYOYQMGQMU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=CC2=C1C(=CN2)CO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H8N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

148.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(1H-Pyrrolo[2,3-c]pyridin-3-yl)methanol
Reactant of Route 2
(1H-Pyrrolo[2,3-c]pyridin-3-yl)methanol
Reactant of Route 3
(1H-Pyrrolo[2,3-c]pyridin-3-yl)methanol
Reactant of Route 4
(1H-Pyrrolo[2,3-c]pyridin-3-yl)methanol
Reactant of Route 5
(1H-Pyrrolo[2,3-c]pyridin-3-yl)methanol
Reactant of Route 6
Reactant of Route 6
(1H-Pyrrolo[2,3-c]pyridin-3-yl)methanol

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